Cas no 77725-08-7 (Benzene,(4-isocyanatobutyl)-)

• Product Name: Benzene,(4-isocyanatobutyl)-
• CAS No: 77725-08-7
• MF: C₁₁H₁₃NO
• MW: 175.227022886276
• CID: 550635
• PubChem ID: 15932353
• Update Time: 2025-04-19

Benzene,(4-isocyanatobutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,(4-isocyanatobutyl)-
• 4-Isocyanatobutylbenzene
• 4-PHENYLBUTYL ISOCYANATE, 97
• 4-PHENYLBUTYLISOCYANATE
• 4-Phenylbutyl isocyanate
• DTXSID20579768
• 4-Phenyl butyl isocyanate
• 4-PHENYLBUTYL ISOCYANATE, 97%
• SCHEMBL425325
• phenyl butyl isocyanate
• 77725-08-7
• (4-Isocyanatobutyl)benzene
• AKOS024015184
• (4-Isocyanato-butyl)-benzene
• WSOBVWCVIBTPPD-UHFFFAOYSA-N
• 4-Phenylbutyl isocyanate,97%
• 1-(4-isocyanatobutyl)benzene
• DB-179282

• Inchi： 1S/C11H13NO/c13-10-12-9-5-4-8-11-6-2-1-3-7-11/h1-3,6-7H,4-5,8-9H2
• InChI Key： WSOBVWCVIBTPPD-UHFFFAOYSA-N
• SMILES： O=C=NCCCCC1C=CC=CC=1

Computed Properties

• Exact Mass: 175.09979
• Monoisotopic Mass: 175.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 29.4Ų

Experimental Properties

• PSA: 29.43

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylbutylamines